Cas no 2098095-53-3 (2-(1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2098095-53-3
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 5045918
• Update Time: 2025-06-10

2-(1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-(prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol
• 2-(1-prop-2-ynyl-3-pyridin-2-ylpyrazol-4-yl)ethanol
• 2-(1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol

• Inchi： 1S/C13H13N3O/c1-2-8-16-10-11(6-9-17)13(15-16)12-5-3-4-7-14-12/h1,3-5,7,10,17H,6,8-9H2
• InChI Key： GCRQXTOWNXSRTO-UHFFFAOYSA-N
• SMILES： OCCC1=CN(CC#C)N=C1C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 0.7
• Topological Polar Surface Area: 50.9

Additional information on 2-(1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol

Introduction to 2-(1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2098095-53-3)

2-(1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2098095-53-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, including an alkyne group, a pyridine ring, and a pyrazole moiety, which contribute to its diverse biological activities. The presence of these functional groups not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for further exploration in drug discovery and development.

The molecular structure of 2-(1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)ethan-1-ol is characterized by a central ethanol group (-CH₂OH) attached to a pyrazole ring, which is further substituted with a propargyl group (-C≡CH) and a pyridine ring at the 3-position. This arrangement creates a multifaceted scaffold that can interact with various biological targets. The propargyl group, in particular, is known for its ability to participate in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition, which has been widely used in the synthesis of complex molecular architectures. This feature makes the compound valuable for constructing novel derivatives with enhanced pharmacological properties.

The pyridine ring is another critical component of this molecule, providing a hydrogen bond acceptor site that can enhance binding affinity to biological targets. Pyridine-based compounds are well-documented for their role in medicinal chemistry, with numerous examples demonstrating their efficacy as pharmacological agents. In recent years, there has been growing interest in incorporating pyridine motifs into drug candidates due to their ability to modulate enzyme activity and receptor interactions. The specific substitution pattern at the 3-position of the pyrazole ring further tailors the electronic and steric properties of the molecule, allowing for fine-tuning of its biological activity.

One of the most compelling aspects of 2-(1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazol-4-ylylanthanenol is its potential as a scaffold for developing new therapeutic agents. The combination of an alkyne group, a pyridine ring, and a pyrazole moiety creates a versatile platform that can be modified to target various diseases. For instance, studies have shown that similar heterocyclic compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The ethanol group at the molecular core also provides a site for further functionalization, enabling the creation of prodrugs or conjugates that can improve bioavailability or target specificity.

In the context of contemporary pharmaceutical research, the development of novel small molecules with tailored biological activities remains a cornerstone of drug discovery. 2-(1-(Proparglyl)-3-(pyridinyl)-4H-pyrazolylethanol) (CAS No. 2098095_53_3) exemplifies how structural complexity can be leveraged to achieve desired pharmacological outcomes. The alkyne functionality allows for facile derivatization via cross-coupling reactions, while the pyridine and pyrazole components contribute to interactions with biological targets such as kinases and transcription factors. These features make it an attractive candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking simulations have been used to evaluate how CAS No 2098095_53_3 interacts with potential targets such as protein kinases and ion channels. These studies have provided insights into its binding affinity and mode of action, suggesting potential therapeutic applications in areas such as oncology and neurology. The ability to predictably modulate these interactions through structural optimization has been instrumental in advancing drug discovery efforts.

The synthesis of CAS No 2098095_53_3 involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include the formation of the propargyl group via Sonogashira coupling between terminal alkynes and halogenated precursors, followed by Suzuki-Miyaura cross-coupling reactions to introduce the pyridine moiety. The final step involves functionalizing the pyrazole ring through nucleophilic substitution or condensation reactions. These synthetic strategies highlight the importance of transition metal catalysis in constructing complex molecular architectures efficiently.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest promising activities against certain disease pathways. For example, derivatives similar in structure have shown inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. The unique combination of functional groups in CAS No 2098095_53_3 may confer advantages such as improved solubility or reduced toxicity compared to existing therapeutic agents. Further preclinical studies are warranted to fully elucidate its therapeutic potential.

In conclusion,CAS No 2098095_53_3 represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure, featuring an alkyne group,a proparglyl substituent,and a pyridinyl-pyrazole core,makes it a versatile scaffold for developing novel therapeutics. The presence of multiple sites for functionalization allows for extensive structural optimization,ensuring that it can be tailored to target specific disease pathways effectively.* Future research should focus on synthesizing analogs and conducting comprehensive biological evaluations to unlock its full therapeutic potential.